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Compound of Interest

Compound Name: Bastadin 10

Cat. No.: B157169

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of bastadin 10, a brominated
tyrosine-derived metabolite isolated from the marine sponge lanthella basta. It covers the initial
discovery and isolation, detailed experimental protocols, and an in-depth look at its biological
activity, with a focus on its modulation of the ryanodine receptor.

Discovery and Origin

Bastadin 10 was first reported as a novel natural product in 1990 by Pordesimo and Schmitz.
[1] It was isolated from the marine sponge lanthella basta, collected in Guam. This sponge is a
known rich source of a diverse family of brominated tyrosine alkaloids known as bastadins.
These compounds are thought to be part of the sponge's chemical defense mechanism.
Bastadins are characterized by their uniqgue macrocyclic structures formed from four
brominated tyrosine units.

The initial structure elucidation of bastadin 10 was achieved through extensive spectroscopic
analysis, primarily using nuclear magnetic resonance (NMR) spectroscopy.[1]

Physicochemical Properties and Structure

While the original isolation paper by Pordesimo and Schmitz does not provide a specific yield
for bastadin 10, it was isolated as part of a mixture of several new bastadin analogs. The
structural determination was based on detailed analysis of its spectroscopic data.
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Table 1: Spectroscopic Data for Bastadin 10

Key Observations (as reported in Pordesimo

Spectroscopic Method _
and Schmitz, 1990)

3.64 (2 H, bs), 3.54 (2 H, bs), and other
1H NMR (DMSO-ds, 300 MHz) characteristic aromatic and aliphatic signals
consistent with a bastadin-type structure.[1]

Note: For a complete and unambiguous structural assignment, researchers should refer to the
original publication and more recent spectroscopic studies.

Experimental Protocols

The following section details the general experimental procedures for the isolation and analysis
of bastadin 10, based on the methodologies described in the foundational literature.

Isolation and Purification of Bastadin 10

The isolation of bastadin 10 from lanthella basta involves a multi-step process of extraction
and chromatography.

Workflow for the Isolation of Bastadin 10
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Extraction

Ianthella basta biomass
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Grinding and Lyophilization
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Solvent Extraction
(e.g., Methanol)

Solvent P&rtitioning

Crude Methanol Extract

i

Partitioning between
immiscible solvents
(e.g., Hexane/Methanol-Water)

Chromatograch Purification

Polar Fraction

i

Column Chromatography
(e.g., Silica Gel)

i

High-Performance Liquid
Chromatography (HPLC)
(e.g., Reversed-Phase)

Pure Bastadin 10
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b157169#bastadin-10-discovery-and-origin-from-
ianthella-basta]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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